Cas no 202256-55-1 (4-Aza-1-azoniabicyclo[2.2.2]octane, 1-ethyl-, bromide)

• Product Name: 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-ethyl-, bromide
• CAS No: 202256-55-1
• MF: C₈H₁₇BrN₂
• MW: 221.137981176376
• CID: 1392565
• PubChem ID: 15849983
• Update Time: 2025-04-20

4-Aza-1-azoniabicyclo[2.2.2]octane, 1-ethyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 4-Aza-1-azoniabicyclo[2.2.2]octane, 1-ethyl-, bromide
• 4-ethyl-1-aza-4-azoniabicyclo[2.2.2]octane,bromide
• 1-Ethyl-1,4-diazabicyclo[2.2.2]octan-1-ium bromide
• 202256-55-1
• SCHEMBL21002109
• DTXSID10578846

• Inchi： 1S/C8H17N2.BrH/c1-2-10-6-3-9(4-7-10)5-8-10;/h2-8H2,1H3;1H/q+1;/p-1
• InChI Key： IDTCIGXPHCJHHT-UHFFFAOYSA-M
• SMILES： [Br-].[N+]12(CC)CCN(CC1)CC2

Computed Properties

• Exact Mass: 202.9245
• Monoisotopic Mass: 220.05751g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 111
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 3.2Ų

Experimental Properties

• PSA: 3.24